isopropyl 4-{4-[4-(allyloxy)-3-methoxybenzylidene]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl}benzoate
isopropyl 4-{4-[4-(allyloxy)-3-methoxybenzylidene]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl}benzoate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0994395
InChI:
InChI=1S/C25H26N2O5/c1-6-13-31-22-12-7-18(15-23(22)30-5)14-21-17(4)26-27(24(21)28)20-10-8-19(9-11-20)25(29)32-16(2)3/h6-12,14-16H,1,13H2,2-5H3/b21-14-
SMILES:
CC1=NN(C(=O)C1=CC2=CC(=C(C=C2)OCC=C)OC)C3=CC=C(C=C3)C(=O)OC(C)C
Molecular Formula:
C25H26N2O5
Molecular Weight:
434.5 g/mol
isopropyl 4-{4-[4-(allyloxy)-3-methoxybenzylidene]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl}benzoate
CAS No.:
Cat. No.: VC0994395
Molecular Formula: C25H26N2O5
Molecular Weight: 434.5 g/mol
* For research use only. Not for human or veterinary use.
![isopropyl 4-{4-[4-(allyloxy)-3-methoxybenzylidene]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl}benzoate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C25H26N2O5 |
|---|---|
| Molecular Weight | 434.5 g/mol |
| IUPAC Name | propan-2-yl 4-[(4Z)-4-[(3-methoxy-4-prop-2-enoxyphenyl)methylidene]-3-methyl-5-oxopyrazol-1-yl]benzoate |
| Standard InChI | InChI=1S/C25H26N2O5/c1-6-13-31-22-12-7-18(15-23(22)30-5)14-21-17(4)26-27(24(21)28)20-10-8-19(9-11-20)25(29)32-16(2)3/h6-12,14-16H,1,13H2,2-5H3/b21-14- |
| Standard InChI Key | GAZSKXUYXKWOAB-STZFKDTASA-N |
| Isomeric SMILES | CC\1=NN(C(=O)/C1=C\C2=CC(=C(C=C2)OCC=C)OC)C3=CC=C(C=C3)C(=O)OC(C)C |
| SMILES | CC1=NN(C(=O)C1=CC2=CC(=C(C=C2)OCC=C)OC)C3=CC=C(C=C3)C(=O)OC(C)C |
| Canonical SMILES | CC1=NN(C(=O)C1=CC2=CC(=C(C=C2)OCC=C)OC)C3=CC=C(C=C3)C(=O)OC(C)C |
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